Cas no 827342-11-0 (L-Alanine, L-alanyl-L-threonyl-L-valyl-L-arginyl-L-leucyl-L-glutaminyl-)

• Product name: L-Alanine, L-alanyl-L-threonyl-L-valyl-L-arginyl-L-leucyl-L-glutaminyl-
• CAS No: 827342-11-0
• MF: C₃₂H₅₉N₁₁O₁₀
• MW: 757.878566980362
• CID: 684406
• PubChem ID: 71417472

L-Alanine, L-alanyl-L-threonyl-L-valyl-L-arginyl-L-leucyl-L-glutaminyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-alanyl-L-threonyl-L-valyl-L-arginyl-L-leucyl-L-glutaminyl-
• (2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-aminopropanoyl]amino]-3-hydroxybutanoyl]amino]-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylpenta
• DTXSID90836810
• 827342-11-0
• L-Alanyl-L-threonyl-L-valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-glutaminyl-L-alanine

• Inchi： InChI=1S/C32H59N11O10/c1-14(2)13-21(28(49)39-20(10-11-22(34)45)26(47)38-17(6)31(52)53)41-27(48)19(9-8-12-37-32(35)36)40-29(50)23(15(3)4)42-30(51)24(18(7)44)43-25(46)16(5)33/h14-21,23-24,44H,8-13,33H2,1-7H3,(H2,34,45)(H,38,47)(H,39,49)(H,40,50)(H,41,48)(H,42,51)(H,43,46)(H,52,53)(H4,35,36,37)/t16-,17-,18+,19-,20-,21-,23-,24-/m0/s1
• InChI Key： CKNVGKSQFWMUNQ-NQFFHSDVSA-N
• SMILES： CC(C)CC(C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C(C(C)C)NC(=O)C(C(C)O)NC(=O)C(C)N

Computed Properties

• Exact Mass: 757.44463712g/mol
• Monoisotopic Mass: 757.44463712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 24
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 366Ų
• XLogP3: -5.2